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Compound of Interest

Compound Name: Butyl aminoacetate hydrochloride

Cat. No.: B086200

This guide provides crucial safety protocols, operational procedures, and disposal plans for
Butyl aminoacetate hydrochloride (also known as Glycine tert-butyl ester hydrochloride).
Adherence to these guidelines is essential for ensuring the safety of researchers, scientists,
and drug development professionals.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is the correct use of Personal Protective
Equipment. The following table summarizes the recommended PPE for handling Butyl
aminoacetate hydrochloride. It is imperative to consult a specialist before handling this
product as the suggested protective clothing may not be sufficient in all circumstances.[1]
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PPE Category

Item

Specifications &
Recommendations

Eye Protection

Safety Goggles / Face Shield

Wear chemical safety goggles
that provide a complete seal
around the eyes.[2] A face
shield may be necessary when

there is a splash hazard.[1][2]

Hand Protection

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended.[2] Gloves
should be inspected for

integrity before each use.

Body Protection

Laboratory Coat / Full Suit

A standard laboratory coat
should be worn to protect
against skin contact.[1][2] For
larger quantities or increased
risk of exposure, a full suit or a
chemical-resistant apron may

be appropriate.[1][2]

Respiratory Protection

Dust Respirator / SCBA

Use in a well-ventilated area.
[3] If dust or aerosols may be
generated, a NIOSH-approved
dust respirator is
recommended.[1] A self-
contained breathing apparatus
(SCBA) should be used to

avoid inhalation of the product.

[1]

Foot Protection

Boots

Protective boots are
recommended when handling

the material.[1]

Operational Plan: Safe Handling Workflow
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A standardized workflow is critical to minimizing the risk of exposure and ensuring a safe
laboratory environment. The following procedural guidance outlines the key steps for the safe
handling of Butyl aminoacetate hydrochloride from receipt to disposal.

Preparation and Engineering Controls

» Ventilation: Always handle Butyl aminoacetate hydrochloride in a well-ventilated area.[3]
Use process enclosures, local exhaust ventilation, or other engineering controls to keep
airborne levels below recommended exposure limits.[1]

e Pre-Handling Check: Before starting any work, ensure all necessary PPE is available and in
good condition. Locate the nearest safety shower and eyewash station.

» Avoid Ignition Sources: Keep the chemical away from heat and sources of ignition.[1][3][4]

Handling Procedures

¢ Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[3] Do not breathe in the dust.[1]

e Dust Prevention: Avoid the formation of dust during handling.[3]

» Hygiene: Wash hands thoroughly after handling the compound and before eating, smoking,
or using the lavatory.[1]

Storage

o Container: Keep the container tightly closed when not in use.[1][3]

o Conditions: Store in a dry, cool, and well-ventilated place.[3] Do not store at temperatures
above 5°C (41°F).[1]

e Incompatibilities: Store away from bases and strong oxidizing agents.[3]

The logical flow for safely handling Butyl aminoacetate hydrochloride is illustrated in the
diagram below.
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Verify Chemical Identity & Hazards
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Diagram 1: Safe Handling Workflow for Butyl Aminoacetate Hydrochloride

Click to download full resolution via product page

Caption: Workflow for safe handling of Butyl aminoacetate hydrochloride.
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Spill, Emergency, and First Aid Protocols
Accidental Release Measures

Small Spills: Use appropriate tools to carefully place the spilled material into a suitable waste
disposal container.[1]

Large Spills: Use a shovel to transfer the spilled material into a convenient waste disposal
container.[1] Avoid generating dust during cleanup.[3]

Personal Precautions: Ensure adequate ventilation and wear the full recommended PPE,
including respiratory protection, during cleanup.[1][3]

First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[1]

Skin Contact: Wash the affected area immediately with soap and plenty of water.[1] Remove
contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

Proper disposal of Butyl aminoacetate hydrochloride and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

o Waste Characterization: Unused Butyl aminoacetate hydrochloride should be treated as

chemical waste.

Disposal Regulations: All waste must be disposed of in accordance with federal, state, and
local environmental control regulations.[1]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.fishersci.com/store/msds?partNumber=AC297020025&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.fishersci.com/store/msds?partNumber=AC297020025&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.benchchem.com/product/b086200?utm_src=pdf-body
https://www.benchchem.com/product/b086200?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AHG007%20H-Gly-OtBu%20HCl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Containers: Do not reuse empty containers. Handle contaminated containers as you would
the product itself.

e Procedure: Chemical waste generators must determine if a discarded chemical is classified
as hazardous waste and consult local, regional, and national regulations for complete and
accurate classification and disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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